Cas no 25798-60-1 (Benzene, 1-nitro-4-(1-propenyl)- (9CI))
25798-60-1 structure
Product Name:Benzene, 1-nitro-4-(1-propenyl)- (9CI)
CAS No:25798-60-1
MF:C9H9NO2
MW:163.173262357712
CID:914059
PubChem ID:3485383
Update Time:2025-04-19
Benzene, 1-nitro-4-(1-propenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-nitro-4-(1-propenyl)- (9CI)
- 1-nitro-4-prop-1-enylbenzene
- 25798-60-1
- DTXSID10392928
- Benzene, 1-nitro-4-(1-propenyl)-
- DB-285308
-
- Inchi: 1S/C9H9NO2/c1-2-3-8-4-6-9(7-5-8)10(11)12/h2-7H,1H3
- InChI Key: XEFDXKFPMZOEMV-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC(C=CC)=CC=1)=O
Computed Properties
- Exact Mass: 163.06337
- Monoisotopic Mass: 163.063328530g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
Benzene, 1-nitro-4-(1-propenyl)- (9CI) Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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